Ethyl 1-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H21ClN2O3/c1-2-24-18(23)12-5-8-21(9-6-12)11-13-10-15(19)14-4-3-7-20-16(14)17(13)22/h3-4,7,10,12,22H,2,5-6,8-9,11H2,1H3
• InChI Key: YWEXHQWKIYEQNE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC(=C3C=CC=NC3=C2O)Cl
• Molecular Formula: C18H21ClN2O3
• Molecular Weight: 348.8 g/mol

Description

“Ethyl 1-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]piperidine-4-carboxylate” is a complex organic compound that contains a quinoline nucleus and a piperidine ring. Quinoline is an aromatic nitrogen-containing heterocyclic compound that forms salts with acids and exhibits reactions similar to benzene and pyridine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of quinoline derivatives has been achieved using alternative reaction methods such as microwave, using clay or some other catalyst which could be recycled and reused, one-pot reaction, solvent-free reaction conditions, using ionic liquids, ultrasound promoted synthesis and photocatalytic synthesis (UV radiation). The synthesis of piperidine derivatives has been achieved through intra- and intermolecular reactions.

Molecular Structure Analysis

The molecular structure of “Ethyl 1-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]piperidine-4-carboxylate” is complex, containing a quinoline nucleus and a piperidine ring. Quinoline is an aromatic nitrogen-containing heterocyclic compound having a molecular formula of C9H7N. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Quinoline participates in both electrophilic and nucleophilic substitution reactions. The quinoline ring has been generally synthesized by various conventional named reactions such as Skraup, Doebner-Von Miller, Pfitzinger, Friedlander, Conrad-Limpach, and Combes synthesis.

Scientific Research Applications

Drug Delivery Systems

The piperidine moiety in this compound offers opportunities for drug delivery. Researchers design prodrugs by attaching therapeutic agents to the piperidine scaffold. These prodrugs can enhance solubility, target specific tissues, and improve bioavailability. Ethyl 1-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]piperidine-4-carboxylate may play a role in developing novel drug delivery systems.

These applications highlight the versatility and potential impact of this compound across diverse scientific domains. . If you have any specific questions or need further details, feel free to ask!

Mechanism of Action

Target of Action

It is known that quinoline derivatives, which this compound is a part of, have a wide range of biological activities and can interact with various targets .

Mode of Action

Quinoline derivatives are known to interact with their targets in a variety of ways, leading to different biological effects .

Biochemical Pathways

Quinoline derivatives are known to be involved in a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The compound’s predicted properties include a melting point of 133 °c, a boiling point of 5071±500 °C, and a density of 1352±006 g/cm3 . Its pKa is predicted to be 8.99±0.59 , which could influence its absorption and distribution in the body.

Result of Action

Quinoline derivatives are known to have a wide range of biological activities .